3-Azetidinyl 5-chloro[1,1'-biphenyl]-2-yl ether
Overview
Description
“3-Azetidinyl 5-chloro[1,1’-biphenyl]-2-yl ether” is a complex organic compound that consists of an azetidine ring and a biphenyl group connected by an ether linkage . Azetidines are four-membered heterocycles used in organic synthesis and medicinal chemistry . The biphenyl group is a key structural motif in various pharmaceuticals and agrochemicals .
Synthesis Analysis
The synthesis of azetidines has seen remarkable advances recently . The reactivity of azetidines is driven by a considerable ring strain, making them more stable than related aziridines . This stability translates into both facile handling and unique reactivity that can be triggered under appropriate reaction conditions . The synthesis of 3-substituted 5-chloro-1,6-naphthyridin-4-one derivatives has been reported, which might provide insights into the synthesis of "3-Azetidinyl 5-chloro[1,1’-biphenyl]-2-yl ether" .Molecular Structure Analysis
The molecular structure of “3-Azetidinyl 5-chloro[1,1’-biphenyl]-2-yl ether” can be analyzed using various tools such as MolView . The structure would consist of an azetidine ring and a biphenyl group connected by an ether linkage .Chemical Reactions Analysis
Ethers, like the ether linkage in “3-Azetidinyl 5-chloro[1,1’-biphenyl]-2-yl ether”, are known to be unreactive towards most reagents, making them excellent reaction solvents . The most common reaction of ethers is cleavage of the C–O bond by using strong acids .Physical And Chemical Properties Analysis
The physical and chemical properties of “3-Azetidinyl 5-chloro[1,1’-biphenyl]-2-yl ether” would depend on the properties of its constituents, namely the azetidine ring and the biphenyl group .Scientific Research Applications
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Organic Synthesis and Medicinal Chemistry
- Azetidines are important four-membered heterocycles used in organic synthesis and medicinal chemistry .
- The reactivity of azetidines is driven by a considerable ring strain, which translates into both facile handling and unique reactivity that can be triggered under appropriate reaction conditions .
- Recent advances in the chemistry and reactivity of azetidines have been reported .
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- A series of 2-[(4’-oxo-3’-chloro-2’-phenylazetidin-1’-ylamino)-methyl]-3-[N-isonicotinamide-yl]-quinazolin-4-one hybrids were synthesized .
- The synthesized compounds showed promising antimicrobial activity against some gram-positive and gram-negative bacteria .
- Furthermore, compounds 7d and 7f exhibited potent antitubercular activity .
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Synthesis and Reactivity of Azetidines
- Azetidines are one of the most important four-membered heterocycles used in organic synthesis and medicinal chemistry .
- The reactivity of azetidines is driven by a considerable ring strain, which translates into both facile handling and unique reactivity that can be triggered under appropriate reaction conditions .
- The review is organized by the methods of synthesis of azetidines and the reaction type used for functionalization of azetidines .
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Ether Synthesis
- Ethers have been synthesized by different protocols such as Williamson ether synthesis, the Mitsunobu reaction, bimolecular dehydration, the Ullmann method, a transition metal-free coupling reaction between aliphatic alcohols and unsymmetric diaryliodonium salts, room temperature ionic liquid promoted synthesis, Cu ( II) catalyzed synthesis, microwave assisted synthesis, and synthesis under solvent free micellar conditions .
- A literature survey shows some reports on the use of phase transfer and polymer and clay supported catalysts for the synthesis of symmetrical and unsymmetrical ethers .
- An aqueous micellar solution is a good choice as a reaction medium for synthesizing several organic compounds .
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Insecticidal Agents
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Drug Discovery
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Polymerization
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Chiral Templates
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Micellar Conditions
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Insecticidal Agents
Safety And Hazards
Future Directions
properties
IUPAC Name |
3-(4-chloro-2-phenylphenoxy)azetidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14ClNO/c16-12-6-7-15(18-13-9-17-10-13)14(8-12)11-4-2-1-3-5-11/h1-8,13,17H,9-10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWYVMFWKHSUUOW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1)OC2=C(C=C(C=C2)Cl)C3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301246963 | |
Record name | 3-[(5-Chloro[1,1′-biphenyl]-2-yl)oxy]azetidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301246963 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
259.73 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Azetidinyl 5-chloro[1,1'-biphenyl]-2-yl ether | |
CAS RN |
1219948-67-0 | |
Record name | 3-[(5-Chloro[1,1′-biphenyl]-2-yl)oxy]azetidine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1219948-67-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-[(5-Chloro[1,1′-biphenyl]-2-yl)oxy]azetidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301246963 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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